Cas no 100-43-6 (4-ethenylpyridine)

• Product Name: 4-ethenylpyridine
• CAS No: 100-43-6
• MF: C₇H₇N
• MW: 105.137181520462
• MDL: MFCD00006447
• CID: 35086
• PubChem ID: 7502
• Update Time: 2025-10-30

4-ethenylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Vinylpyridine
• 4-Vinylpyridine (stabilized with HQ)
• 4-ethenylpyridine
• 4-Vinylpyridine,stabilized
• Pyridine,4-vinyl- (8CI)
• 2-(4-Pyridyl)ethylene
• NSC18256
• g-Vinylpyridine
• 4VP
• 4-vinyl-pyridin
• Vinylpyridine,4-
• 4-Pyridylethylene
• 4-ethenyl-pyridin
• Pyridine, 4-vinyl-
• Pyridine,4-ethenyl-
• gamma-vinylpyridine
• AKOS000119179
• V0150
• SCHEMBL14867
• CCRIS 5240
• F0001-0017
• 4-Vinyl pyridine
• NS00003108
• EN300-21304
• Pyridine, 4-ethenyl-
• UNII-I56G67XM8D
• 4-Vinylpyridine, 96%, low polymer, stab. with 100ppm hydroquinone
• Q13427555
• HSDB 1509
• VS-08564
• DTXCID4030047
• Pesticide Code: 128899
• Tox21_303844
• EINECS 202-852-0
• 100-43-6
• 4-Vinylpyridine, contains 100 ppm hydroquinone as inhibitor, 95%
• InChI=1/C7H7N/c1-2-7-3-5-8-6-4-7/h2-6H,1H
• ETHYL1-PROPENYLETHER
• FT-0619556
• NCGC00357114-01
• DTXSID0051499
• V0025
• SCHEMBL12284753
• J-516030
• 4-Vinylpyridine (stabilized with hydroquinone)
• CHEMBL4550330
• 4-VINYLPYRIDINE [HSDB]
• J-000133
• 4-(1-ethenyl)pyridine
• NSC-18256
• NSC 18256
• 25232-41-1
• .gamma.-Vinylpyridine
• MFCD00006447
• EC 202-852-0
• I56G67XM8D
• CAS-100-43-6
• FT-0619555
• 4-vinyl-pyridine
• average Mw ~160,000
• STK802321
• 4-Vinylpyridine, 96%, stab. with hydroquinone
• BBL027584
• 4-Ethenylpyridine; 2-(4-Pyridyl)ethylene; NSC 18256; ?-Vinylpyridine
• DB-012723

• MDL： MFCD00006447
• Inchi： 1S/C7H7N/c1-2-7-3-5-8-6-4-7/h2-6H,1H2
• InChI Key： KFDVPJUYSDEJTH-UHFFFAOYSA-N
• SMILES： N1C=CC(C=C)=CC=1
• BRN： 104506

Computed Properties

• Exact Mass: 105.05800
• Monoisotopic Mass: 105.057849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.975 g/mL at 25 °C(lit.)
• Melting Point: < 25 °C
• Boiling Point: 59°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.549(lit.)
• Water Partition Coefficient: 29 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents.
• PSA: 12.89000
• LogP: 1.72460
• Sensitiveness: Sensitive to heat, light and air
• Solubility: Slightly soluble in water and ether, soluble in hot water and ethanol.

4-ethenylpyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H301,H314,H317
• Warning Statement： P280,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3073 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 10-25-34-42/43
• Safety Instruction： S23-S26-S36/37/39-S45-S28A-S16
• FLUKA BRAND F CODES：8-10
• RTECS：UU1045000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R10; R25; R34; R42/43
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Heterocyclic Building Blocks
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 4-ethenylpyridine

4-Ethenylpyridine: A Comprehensive Overview

4-Ethenylpyridine, also known as CAS No. 100-43-6, is a heterocyclic aromatic compound with a pyridine ring substituted by an ethenyl group at the 4-position. This compound has garnered significant attention in recent years due to its versatile applications in various fields, including materials science, pharmaceuticals, and catalysis. The unique electronic properties of 4-ethenylpyridine make it an ideal candidate for exploring novel chemical transformations and functional materials.

The synthesis of 4-ethenylpyridine has been extensively studied, with researchers focusing on developing efficient and scalable methods. One of the most promising approaches involves the palladium-catalyzed coupling reactions, which have been optimized to achieve high yields and selectivity. Recent advancements in catalytic systems have enabled the use of environmentally friendly conditions, aligning with the growing demand for sustainable chemical processes.

In terms of applications, 4-ethenylpyridine has shown remarkable potential in the field of materials science. Its ability to coordinate with metal ions has led to its use in designing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional properties such as high surface area, tunable pore size, and selective adsorption capabilities, making them suitable for gas storage, catalysis, and sensing applications.

The pharmaceutical industry has also benefited from the unique properties of 4-ethenylpyridine. Researchers have explored its role as a building block for drug delivery systems and bioactive molecules. Recent studies have demonstrated that derivatives of 4-ethenylpyridine can act as potent inhibitors of certain enzymes, paving the way for the development of novel therapeutic agents.

Another emerging area of research is the use of 4-ethenylpyridine in catalysis. Its ability to stabilize transition metal nanoparticles has led to its application as a ligand in heterogeneous catalysis. For instance, catalysts based on 4-ethenylpyridine have shown exceptional activity in hydrogenation and oxidation reactions, offering a sustainable alternative to traditional catalysts.

In conclusion, 4-ethenylpyridine (CAS No. 100-43-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic methods make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials, the significance of this compound in advancing scientific and technological frontiers is expected to grow further.